molecular formula C6H15NO3S B8560469 3-Isopropylamino-1-propanesulfonic acid CAS No. 720699-43-4

3-Isopropylamino-1-propanesulfonic acid

Cat. No.: B8560469
CAS No.: 720699-43-4
M. Wt: 181.26 g/mol
InChI Key: ZBSWKBYXONRLTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Isopropylamino-1-propanesulfonic acid is a useful research compound. Its molecular formula is C6H15NO3S and its molecular weight is 181.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

720699-43-4

Molecular Formula

C6H15NO3S

Molecular Weight

181.26 g/mol

IUPAC Name

3-(propan-2-ylamino)propane-1-sulfonic acid

InChI

InChI=1S/C6H15NO3S/c1-6(2)7-4-3-5-11(8,9)10/h6-7H,3-5H2,1-2H3,(H,8,9,10)

InChI Key

ZBSWKBYXONRLTM-UHFFFAOYSA-N

Canonical SMILES

CC(C)NCCCS(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Isopropylamine (2.5 mL, 29 mmol) was added to a solution of 1,3-propane sultone (3.05 g, 25 mmol) in a mixture of dichloromethane/ether (40 mL, 1:1). The mixture was heated at reflux for 3 hours. The reaction mixture was cooled to room temperature and hexane (10 mL) was added. The solid material was collected by filtration, rinsed with ether (10 mL), and dried in vacuo. Compound CG was obtained as a fine white powder (2.98 g, 65.6% yield). m.p. 240-43° C. 1H NMR (500 MHz, D2O) δ 1.06 (d, J=6.3 Hz, 6H), 1.86 (qt, J=7.6 Hz, 2H), 2.76 (t, J=7.6 Hz, 2H), 3.14 (t, J=7.8 Hz, 2H), 3.13-3.21 (m, J=6.6 Hz, 1H). 13C NMR (125 MHz, D2O) δ 18.2, 21.5, 25.8, 43.4, 47.9, 50.8.
Quantity
2.5 mL
Type
reactant
Reaction Step One
Quantity
3.05 g
Type
reactant
Reaction Step One
Name
dichloromethane ether
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Yield
65.6%

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